Cas no 1572397-96-6 (1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 1572397-96-6
• MF: C₁₅H₂₁BN₂O₂
• MW: 272.150443792343
• MDL: MFCD30802377
• CID: 4610065
• PubChem ID: 131592998
• Update Time: 2025-05-21

1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1572397-96-6
• PB40882
• MFCD30802377
• PS-16424
• 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• P18315
• DB-132471
• CS-0056145

• MDL： MFCD30802377
• Inchi： 1S/C15H21BN2O2/c1-10-7-12(8-11-9-17-18(6)13(10)11)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： DKGIPXNFPQMZTR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2C)C=N1

Computed Properties

• Exact Mass: 272.1696081g/mol
• Monoisotopic Mass: 272.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Comprehensive Overview of 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1572397-96-6)

The compound 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 1572397-96-6) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an indazole core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on boron-based compounds due to their versatility in bioconjugation and proteolysis-targeting chimera (PROTAC) development. The 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole scaffold is particularly notable for its stability and reactivity, which are critical for high-throughput screening and medicinal chemistry optimization. Its CAS No. 1572397-96-6 is frequently cited in patents related to inflammatory disease and autoimmune disorder treatments, reflecting its potential in addressing unmet medical needs.

From a synthetic perspective, this compound exemplifies the convergence of organoboron chemistry and heterocyclic design. The dioxaborolane group serves as a protected boronic acid, enabling efficient C-C bond formation under mild conditions. This property is pivotal for constructing complex molecules like biaryl derivatives, which are prevalent in agrochemicals and electronic materials. Industry trends highlight its utility in OLED emitters and photovoltaic materials, where boron-doped π-systems enhance performance.

Environmental and green chemistry considerations have also driven interest in 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole. Its role in catalytic processes reduces waste generation compared to traditional methods, resonating with the sustainable synthesis movement. Laboratories prioritize it for low-toxicity alternatives in polymer modification and surface functionalization, addressing regulatory pressures and consumer demand for eco-friendly products.

Analytical characterization of CAS No. 1572397-96-6 relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for structure-activity relationship (SAR) studies. The compound’s lipophilicity and metabolic stability profiles further support its adoption in lead compound development, a hot topic in AI-driven drug design platforms.

In summary, 1,7-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole represents a nexus of innovation across multiple disciplines. Its CAS No. 1572397-96-6 is synonymous with cutting-edge research in targeted therapy, materials engineering, and green synthesis, making it a focal point for academia and industry alike.